Cas no 2137598-86-6 (3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid)

• Product Name: 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid
• CAS No: 2137598-86-6
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 6425279
• PubChem ID: 165841445
• Update Time: 2025-06-08

3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137598-86-6
• EN300-716888
• 3-(3,3-dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid
• 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid

• Inchi： 1S/C12H14O4S/c1-12(2)4-6(5-12)7-3-8(10(13)14)17-9(7)11(15)16/h3,6H,4-5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： KETZWYPJGVPQAJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)O)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 254.06128010g/mol
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Additional information on 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid

Comprehensive Overview of 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137598-86-6)

In the realm of organic chemistry and pharmaceutical research, 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137598-86-6) has emerged as a compound of significant interest. This thiophene-based dicarboxylic acid derivative is characterized by its unique structural features, including a dimethylcyclobutyl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel small-molecule inhibitors and functional materials, aligning with the growing demand for high-performance organic compounds.

The compound's CAS number 2137598-86-6 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial settings. Its thiophene-2,5-dicarboxylic acid backbone is particularly noteworthy, as thiophene derivatives are widely studied for their electronic properties and bioactivity. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in this molecule, with queries like "thiophene derivatives in medicinal chemistry" and "cyclobutyl-containing compounds" gaining traction in search engines.

From a synthetic perspective, 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid offers versatility. Its carboxylic acid groups enable facile derivatization, making it a valuable intermediate for peptide mimetics or metal-organic frameworks (MOFs). The dimethylcyclobutyl ring introduces steric constraints, which can influence conformational stability—a hot topic in structure-activity relationship (SAR) studies. This aligns with frequent searches such as "impact of sterics on drug potency" and "cyclobutane in drug design."

Environmental and sustainability considerations also play a role in the compound's appeal. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for thiophene dicarboxylates. Questions like "biodegradable thiophene derivatives" or "solvent-free synthesis of carboxylic acids" reflect this shift. The compound's potential in renewable energy applications, such as organic photovoltaics, further underscores its relevance in contemporary research.

In summary, 3-(3,3-Dimethylcyclobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137598-86-6) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials science. Its structural attributes and adaptability position it at the forefront of cutting-edge chemical research, resonating with both academic inquiries and industrial applications.